Cas no 2172097-03-7 (1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172097-03-7
• MF: C₁₁H₁₈N₄S
• MW: 238.352420330048
• CID: 6077479
• PubChem ID: 165608026
• Update Time: 2025-07-17

1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide
• 2172097-03-7
• EN300-1596679

• Inchi： 1S/C11H18N4S/c1-3-7(2)15-10(8-5-4-6-8)9(11(12)16)13-14-15/h7-8H,3-6H2,1-2H3,(H2,12,16)
• InChI Key： KPMDLLZGXGOFIH-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C2CCC2)N(C(C)CC)N=N1)N

Computed Properties

• Exact Mass: 238.12521776g/mol
• Monoisotopic Mass: 238.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide

Introduction to 1-(Butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172097-03-7)

1-(Butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172097-03-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their biological activity and versatility in drug design. The presence of a cyclobutyl group and a butan-2-yl substituent adds to its complexity and enhances its pharmacological profile.

The 1,2,3-triazole scaffold is widely recognized for its stability and bioisosteric properties, making it an attractive core structure in the development of new pharmaceuticals. The cyclobutyl group, on the other hand, introduces conformational rigidity and hydrophobicity, which can influence the compound's binding affinity and selectivity towards specific biological targets. The carbothioamide moiety further contributes to the compound's reactivity and potential for forming hydrogen bonds with target proteins.

Recent studies have highlighted the potential of 1-(Butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 1-(Butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide has been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that it can effectively inhibit the replication of certain viruses by interfering with viral protein synthesis. This property makes it a promising candidate for further development in antiviral therapy.

The pharmacokinetic profile of 1-(Butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide has also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable distribution pattern within the body. These characteristics are crucial for ensuring that the compound reaches its intended target tissues at therapeutic concentrations without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide in human subjects. Early results from Phase I trials have shown promising outcomes with no major adverse effects reported. The compound is being tested for its potential in treating chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

Beyond its therapeutic applications, 1-(Butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide has also found use in chemical synthesis as a versatile building block. Its reactivity and functional group compatibility make it an ideal starting material for the synthesis of more complex molecules with diverse biological activities.

In conclusion, 1-(Butan-2-yl)-5-cyclobutyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172097-03-7) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and clinical evaluation.